Cas no 880770-86-5 (1H-Pyrrolo[2,3-b]pyridine, 3-(1,3-benzodioxol-5-yl)-)

• Product name: 1H-Pyrrolo[2,3-b]pyridine, 3-(1,3-benzodioxol-5-yl)-
• CAS No: 880770-86-5
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 646015
• PubChem ID: 57891790

1H-Pyrrolo[2,3-b]pyridine, 3-(1,3-benzodioxol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 3-(1,3-benzodioxol-5-yl)-
• 3-(1,3-benzodioxol-5-yl)-1H-pyrrolo[2,3-b]pyridine
• 3-(2H-1,3-Benzodioxol-5-yl)-1H-pyrrolo[2,3-b]pyridine
• DTXSID80728210
• 880770-86-5
• SCHEMBL858212

• Inchi： InChI=1S/C14H10N2O2/c1-2-10-11(7-16-14(10)15-5-1)9-3-4-12-13(6-9)18-8-17-12/h1-7H,8H2,(H,15,16)
• InChI Key： FJKRMZLCRICBOG-UHFFFAOYSA-N
• SMILES： C1OC2=C(O1)C=C(C=C2)C3=CNC4=C3C=CC=N4

Computed Properties

• Exact Mass: 238.074227566g/mol
• Monoisotopic Mass: 238.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1Ų
• XLogP3: 2.8